2-(4,4-Difluorocyclohexyl)acetaldehyde
Overview
Scientific Research Applications
1. Chemical Equilibria Studies
2-(4,4-Difluorocyclohexyl)acetaldehyde, as a variant of acetaldehyde, is significant in the study of chemical equilibria. Acetaldehyde, when mixed with water, forms oligomers, which are vital in various chemical processes. Scheithauer et al. (2015) conducted a comprehensive study of chemical equilibria in mixtures of acetaldehyde and water using quantitative NMR spectroscopy, contributing to the understanding of such systems in the chemical industry (Scheithauer et al., 2015).
2. Catalysis Research
The application of acetaldehyde in catalysis is also notable. For instance, Gándara et al. (2008) described the use of a metal-organic framework (MOF) as an efficient heterogeneous catalyst for the acetalization of aldehydes, including acetaldehyde, demonstrating its role in enhancing chemical reactions (Gándara et al., 2008).
3. Biochemical Kinetics
In biochemical research, acetaldehyde plays a crucial role. Jackowetz et al. (2011) investigated the effect of enological parameters on acetaldehyde kinetics during alcoholic fermentation by Saccharomyces cerevisiae, highlighting its importance in fermentation processes (Jackowetz et al., 2011).
4. Photocatalytic Applications
Acetaldehyde's reactivity under different conditions is also a key area of research. Arai et al. (2008) showed that acetaldehyde was completely oxidized to CO2 over a Pd/WO(3) photocatalyst under specific light irradiation, indicating its potential in photocatalytic applications (Arai et al., 2008).
5. Carcinogenesis Research
Mizumoto et al. (2017) explored the molecular mechanisms of acetaldehyde-mediated carcinogenesis in squamous epithelium, showing the compound's biological impact and its relevance in medical research (Mizumoto et al., 2017).
properties
IUPAC Name |
2-(4,4-difluorocyclohexyl)acetaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F2O/c9-8(10)4-1-7(2-5-8)3-6-11/h6-7H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTHWYKRAEGEWAH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CC=O)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
959600-89-6 |
Source
|
| Record name | 2-(4,4-difluorocyclohexyl)acetaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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